Cas no 2228320-20-3 (4-(6-methoxypyridin-3-yl)-2-methylbutanoic acid)

• Product Name: 4-(6-methoxypyridin-3-yl)-2-methylbutanoic acid
• CAS No: 2228320-20-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5963552
• PubChem ID: 165618065
• Update Time: 2025-06-07

4-(6-methoxypyridin-3-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxypyridin-3-yl)-2-methylbutanoic acid
• 2228320-20-3
• EN300-1804335

• Inchi： 1S/C11H15NO3/c1-8(11(13)14)3-4-9-5-6-10(15-2)12-7-9/h5-8H,3-4H2,1-2H3,(H,13,14)
• InChI Key： VPZXKJSZLMWVIU-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=NC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(6-methoxypyridin-3-yl)-2-methylbutanoic acid

Comprehensive Overview of 4-(6-Methoxypyridin-3-yl)-2-Methylbutanoic Acid (CAS No. 2228320-20-3)

4-(6-Methoxypyridin-3-yl)-2-methylbutanoic acid (CAS No. 2228320-20-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its methoxypyridine and methylbutanoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₁H₁₅NO₃, and precise chemical architecture make it a subject of interest for drug discovery and material science applications.

In recent years, the demand for 4-(6-methoxypyridin-3-yl)-2-methylbutanoic acid has surged, particularly in the context of small molecule therapeutics and precision agriculture. Researchers are exploring its potential as a building block for kinase inhibitors and metabolic modulators, aligning with the growing focus on personalized medicine. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its utility in drug formulation, addressing challenges like bioavailability and target selectivity—key concerns in modern pharmacology.

From an industrial perspective, CAS 2228320-20-3 is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or ester hydrolysis techniques. Its purity and stability are critical for downstream applications, prompting advancements in chromatographic purification and analytical validation. Environmental and regulatory considerations also drive innovation in green chemistry approaches for its production, reflecting broader trends toward sustainable manufacturing.

The compound’s relevance extends to academic research, where it is frequently cited in studies on structure-activity relationships (SAR). For instance, its pyridine ring and carboxylic acid group are pivotal in designing analogs with enhanced binding affinity for biological targets. This aligns with current AI-driven drug design trends, where computational models predict optimal modifications to improve efficacy and reduce side effects.

In summary, 4-(6-methoxypyridin-3-yl)-2-methylbutanoic acid (CAS No. 2228320-20-3) exemplifies the intersection of chemical innovation and applied science. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in addressing global challenges in health and agriculture. As research progresses, this compound is poised to play a pivotal role in next-generation therapeutic agents and sustainable solutions.